Cas no 139937-41-0 (L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)
139937-41-0 structure
Product Name:L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
CAS No:139937-41-0
MF:C12H16BrNO4S
MW:350.228741645813
CID:1282149
Update Time:2024-08-03
L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
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- Inchi: 1S/C12H16BrNO4S/c1-7(2)11(12(15)16)14-19(17,18)10-5-4-9(13)6-8(10)3/h4-7,11,14H,1-3H3,(H,15,16)/t11-/m0/s1
- InChI Key: OKBQZDOBEKBRES-NSHDSACASA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NS(C1=CC=C(Br)C=C1C)(=O)=O
Computed Properties
- Exact Mass: 348.99838
Experimental Properties
- Density: 1.497±0.06 g/cm3(Predicted)
- Boiling Point: 482.0±55.0 °C(Predicted)
- PSA: 83.47
- pka: 3.32±0.10(Predicted)
L-Valine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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